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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Allyl-3,4-dimethoxybenzaldehyde, with the CAS Number 92345-90-9, is an aromatic
aldehyde that holds significant interest in the fields of organic synthesis and medicinal
chemistry.[1] Its unique molecular architecture, featuring an allyl group ortho to the aldehyde
functionality and two methoxy groups on the benzene ring, makes it a versatile precursor for
the synthesis of more complex molecules and a potential scaffold for the development of novel
therapeutic agents.[1] This technical guide provides a comprehensive overview of its chemical
and physical properties, a detailed experimental protocol for its synthesis, and an exploration of
its applications in drug development, particularly as an intermediate for antineoplastic agents.

Core Properties of 2-Allyl-3,4-
dimethoxybenzaldehyde

While specific experimental data for the physical properties of 2-Allyl-3,4-
dimethoxybenzaldehyde are not readily available in the literature, the properties of its
isomers, 2,4-dimethoxybenzaldehyde and 3,4-dimethoxybenzaldehyde (veratraldehyde), can
provide valuable estimations. The following table summarizes the known properties of 2-Allyl-
3,4-dimethoxybenzaldehyde and its related isomers.
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3,4-
2-Allyl-3,4- 2,4- .
) . Dimethoxybenzald
Property dimethoxybenzalde Dimethoxybenzald hvd
e e
hyde ehyde v
(Veratraldehyde)
CAS Number 92345-90-9[1] 613-45-6[2] 120-14-9[3]
Molecular Formula C12H1403][1] CoH1003][2] CoH1003]3]
Molecular Weight 206.24 g/mol [1] 166.17 g/mol [2] 166.17 g/mol [3]
Light brown Peach coloured
Appearance .
powder/solid[2] crystals[4]
Melting Point - 68 - 72 °C[2] 40 - 43 °C
- _ 165°C @ 10
Boiling Point - 281 °C
mmHg[2]
o Slightly soluble in hot
- Low water solubility is )
Solubility - water; freely soluble in

expected
alcohol and ether

Synthesis of 2-Allyl-3,4-dimethoxybenzaldehyde: An
Experimental Protocol

The synthesis of 2-Allyl-3,4-dimethoxybenzaldehyde can be achieved through a Claisen
rearrangement of the corresponding allyl ether of 3,4-dimethoxyphenol, followed by
formylation. While a specific protocol for this exact molecule is not detailed in the provided
search results, a representative procedure can be adapted from the synthesis of a similar
compound, 2-allyl-3-hydroxybenzaldehyde.

Reaction Scheme:

Clai_sen Rearrangement F_ormy_lation
[3,4»Dimethoxyphenyl allyl etheDMMJ—»[Z-AIIyISA-dimethoxyphenODM[Z-AIIyl-3,4-dimethoxybenzaldehydej
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General synthesis pathway for 2-Allyl-3,4-dimethoxybenzaldehyde.

Step 1: Synthesis of 3,4-Dimethoxyphenyl allyl ether (Not detailed in search results, general
procedure)

» 3,4-Dimethoxyphenol is reacted with allyl bromide in the presence of a base such as
potassium carbonate in a suitable solvent like acetone. The reaction mixture is typically
heated under reflux to drive the etherification to completion. After cooling, the inorganic salts
are filtered off, and the solvent is removed under reduced pressure. The crude product can
be purified by distillation or chromatography.

Step 2: Claisen Rearrangement to 2-Allyl-3,4-dimethoxyphenol

e The 3,4-dimethoxyphenyl allyl ether is heated to a high temperature, typically in the range of
180-220°C, in an inert solvent or neat. This thermal rearrangement proceeds via a[5][5]-
sigmatropic shift to yield the ortho-allyl phenol. The progress of the reaction can be
monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is
cooled, and the product is purified, usually by column chromatography on silica gel.

Step 3: Formylation to 2-Allyl-3,4-dimethoxybenzaldehyde

e The formyl group is introduced onto the aromatic ring of 2-Allyl-3,4-dimethoxyphenol. A
common method for this transformation is the Vilsmeier-Haack reaction. This involves
treating the phenol with a mixture of phosphorus oxychloride (POCIz) and N,N-
dimethylformamide (DMF) at low temperature, followed by heating. After the reaction is
complete, the mixture is quenched with ice-water and neutralized, leading to the precipitation
of the aldehyde. The crude product is then collected by filtration and purified by
recrystallization or column chromatography.

Applications in Drug Development: A Precursor to
Antineoplastic Agents

2-Allyl-3,4-dimethoxybenzaldehyde serves as a valuable intermediate in the synthesis of
potential anticancer drugs. The aldehyde functional group is particularly useful for the formation
of Schiff bases (imines) through condensation with primary amines. The resulting azomethine
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group (-HC=N-) in the Schiff base is often implicated in the biological activity of these
compounds, including their cytotoxic effects on cancer cells.

The proposed mechanism of action for many Schiff base-containing anticancer agents involves
the induction of apoptosis (programmed cell death). This can be initiated through various
cellular pathways, often involving the mitochondria.

Drug Synthesis

Primary Amine
(e.g., on a bioactive scaffold)
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2-Allyl-3,4-dimethoxybenzaldehyde
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Synthesis and proposed mechanism of action for anticancer Schiff bases.
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Studies on Schiff bases derived from various benzaldehydes have shown that these
compounds can induce apoptosis in cancer cell lines.[5][6] The anticancer mechanism is often
attributed to the presence of the azomethine group, which can interact with biological targets
within the cancer cell, leading to cell death.[6] The lipophilicity and electronic properties
conferred by the allyl and dimethoxy substituents on the benzaldehyde ring can further
modulate the biological activity of the resulting Schiff base drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3167646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3167646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

